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Nitrous Acid: A Key Player in Tropospheric
Ozone Production

A detailed review of the current literature reveals the critical role of nitrous acid (HONO) as a
significant precursor to tropospheric ozone, a major air pollutant with adverse effects on human
health and ecosystems. The photolysis of HONO is a primary source of hydroxyl radicals (OH),
which are the main drivers of photochemical smog formation.

Nitrous acid's contribution to the atmospheric oxidation capacity, particularly in polluted
environments, has been a subject of extensive research. Numerous field campaigns and
modeling studies have demonstrated that the presence of HONO can substantially enhance
the production of tropospheric ozone. In some polluted areas, the photolysis of HONO can
account for up to 92% of the primary OH production, especially during the early morning hours.
[1] This initiation of radical chemistry jump-starts the photochemical cycle that leads to ozone
formation.

The Chemical Mechanism of HONO-driven Ozone
Production

Tropospheric ozone is not directly emitted but is formed through a series of complex
photochemical reactions involving volatile organic compounds (VOCs) and nitrogen oxides
(NOXx) in the presence of sunlight.[2] The fundamental role of HONO in this process is its ability
to generate OH radicals upon photolysis by sunlight (hv).
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The key reaction is:
HONO + hv - OH + NOJ3]

This reaction provides a direct source of OH radicals. These highly reactive radicals then
oxidize VOCs, leading to the formation of peroxy radicals (RO2). In the presence of nitric oxide
(NO), these peroxy radicals are converted to alkoxy radicals (RO) and nitrogen dioxide (NO2).
The subsequent photolysis of NO:z is the key step that produces atomic oxygen (O), which then
reacts with molecular oxygen (O2) to form ozone (Os).

The overall simplified cycle can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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